N-(3,5-dimethoxyphenyl)-3-[4-(2-fluorophenyl)piperazin-1-yl]propanamide

• Molecular Formula: C21H26FN3O3
• Molecular Weight: 387.4 g/mol
• IUPAC Name: N-(3,5-dimethoxyphenyl)-3-[4-(2-fluorophenyl)piperazin-1-yl]propanamide
• InChI: InChI=1S/C21H26FN3O3/c1-27-17-13-16(14-18(15-17)28-2)23-21(26)7-8-24-9-11-25(12-10-24)20-6-4-3-5-19(20)22/h3-6,13-15H,7-12H2,1-2H3,(H,23,26)
• InChI Key: FQRMNRIBFZUIRQ-UHFFFAOYSA-N
• SMILES: COC1=CC(=CC(=C1)NC(=O)CCN2CCN(CC2)C3=CC=CC=C3F)OC

Description

N-(3,5-dimethoxyphenyl)-3-[4-(2-fluorophenyl)piperazin-1-yl]propanamide, also known as FPPP, is a synthetic compound that belongs to the family of phenylpropanoids. FPPP is a psychoactive substance that has gained interest in scientific research due to its potential therapeutic effects.

Mechanism of Action

The exact mechanism of action of N-(3,5-dimethoxyphenyl)-3-[4-(2-fluorophenyl)piperazin-1-yl]propanamide is not fully understood. However, it is believed to act as a serotonin and dopamine receptor agonist, which may contribute to its anxiolytic and antidepressant effects.
Biochemical and physiological effects:
N-(3,5-dimethoxyphenyl)-3-[4-(2-fluorophenyl)piperazin-1-yl]propanamide has been shown to increase levels of serotonin and dopamine in the brain, which may contribute to its therapeutic effects. It has also been shown to have sedative effects in animal models.

Advantages and Limitations for Lab Experiments

One advantage of using N-(3,5-dimethoxyphenyl)-3-[4-(2-fluorophenyl)piperazin-1-yl]propanamide in lab experiments is its potential therapeutic effects, which may be useful for investigating new treatments for anxiety, depression, and opioid addiction. However, one limitation is its psychoactive properties, which may make it difficult to use in certain types of experiments.

Future Directions

There are several future directions for research on N-(3,5-dimethoxyphenyl)-3-[4-(2-fluorophenyl)piperazin-1-yl]propanamide. One area of interest is its potential as a treatment for opioid addiction, as it has been shown to reduce withdrawal symptoms in rats. Another area of interest is its potential as a treatment for anxiety and depression, as it has been shown to have anxiolytic and antidepressant effects in animal models. Additionally, further research is needed to fully understand the mechanism of action of N-(3,5-dimethoxyphenyl)-3-[4-(2-fluorophenyl)piperazin-1-yl]propanamide and its potential side effects.

Synthesis Methods

N-(3,5-dimethoxyphenyl)-3-[4-(2-fluorophenyl)piperazin-1-yl]propanamide can be synthesized using a multi-step process that involves the reaction of 3,5-dimethoxybenzaldehyde and 2-fluorophenylpiperazine with propanoyl chloride. The final product is obtained through purification using column chromatography.

Scientific Research Applications

N-(3,5-dimethoxyphenyl)-3-[4-(2-fluorophenyl)piperazin-1-yl]propanamide has been used in scientific research to investigate its potential therapeutic effects. It has been shown to have anxiolytic and antidepressant effects in animal models. N-(3,5-dimethoxyphenyl)-3-[4-(2-fluorophenyl)piperazin-1-yl]propanamide has also been studied for its potential as a treatment for opioid addiction, as it has been shown to reduce withdrawal symptoms in rats.